
"5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole
CAS number"

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-(Chloromethyl)-3-(4-

chlorophenyl)isoxazole

CAS No.: 5301-02-0

Cat. No.: B1350445

Get Quote

An In-Depth Technical Guide to 5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole

This guide provides a comprehensive technical overview of 5-(Chloromethyl)-3-(4-
chlorophenyl)isoxazole, a heterocyclic compound of interest to researchers and professionals

in drug development. While a specific CAS number for this compound is not readily found in

public databases, indicating it may be a novel or less-common substance, this document

extrapolates its synthesis, properties, and potential applications from established chemical

principles and data on structurally related molecules.

Introduction to the Isoxazole Scaffold
The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen

atoms.[1] This structural motif is a cornerstone in medicinal chemistry, valued for its metabolic

stability and its ability to act as a versatile scaffold in drug design.[2] Isoxazole derivatives have

demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial,

antiviral, and anticancer properties.[2] The electronic properties of the isoxazole ring and its
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capacity for diverse molecular interactions make it a privileged structure in the development of

novel therapeutic agents.[2]

Synthesis of 5-(Chloromethyl)-3-(4-
chlorophenyl)isoxazole
A robust and efficient synthesis of 3-substituted 5-(chloromethyl)isoxazoles can be achieved

through a one-pot reaction involving the corresponding aldoxime and 2,3-dichloro-1-propene.

[3] This method is advantageous as it utilizes readily available starting materials and 2,3-

dichloro-1-propene serves as both a reagent and a solvent.[3]

Proposed Synthetic Pathway
The synthesis of 5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole would logically proceed from

4-chlorobenzaldehyde oxime. The nitrile oxide is generated in situ from the aldoxime, which

then undergoes a 1,3-dipolar cycloaddition with 2,3-dichloro-1-propene.
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Starting Materials

Reaction Conditions

Product4-Chlorobenzaldehyde Oxime

In situ Nitrile Oxide Generation
Oxidation

2,3-Dichloro-1-propene

[3+2] CycloadditionOne-Pot Synthesis 5-(Chloromethyl)-3-(4-chlorophenyl)isoxazoleHCl elimination

5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole

Potential Therapeutic Applications

5-(Chloromethyl)-3-(4-chlorophenyl)isoxazole

Potential Biological Target Interaction

Antimicrobial

Inhibition of microbial growth

Anti-inflammatory

Modulation of inflammatory pathways

Anticancer

Induction of apoptosis/cell cycle arrest

Analgesic

Interaction with pain receptors/pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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